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Compound of Interest

Compound Name: GR 64349

Cat. No.: B10855664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vivo effects of GR 64349, a potent

and selective tachykinin NK-2 receptor agonist, on smooth muscle contraction. The information

presented is collated from various preclinical studies and is intended to serve as a

comprehensive resource for researchers in pharmacology and related fields.

Core Compound Profile: GR 64349
GR 64349 is a well-characterized pharmacological tool used to investigate the roles of the

tachykinin NK-2 receptor in physiological and pathophysiological processes. It exhibits high

selectivity for the NK-2 receptor over NK-1 and NK-3 receptors, making it a valuable agent for

elucidating receptor-specific functions. Its in vivo activity has been demonstrated across

various smooth muscle tissues, including those of the gastrointestinal and urinary tracts.

Quantitative Data Summary
The following tables summarize the key quantitative parameters of GR 64349's activity on

smooth muscle as reported in the literature.

Table 1: In Vitro Potency and Affinity of GR 64349
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Parameter Species
Tissue/Cell
Line

Value Reference

EC50 Rat Colon 3.7 nM

EC50 Human
Detrusor Muscle

Strips
74 nM

EC50 Human
Urethral Smooth

Muscle
150 nM

pEC50 (IP-1

Accumulation)
Human

CHO cells

expressing NK2

receptors

9.10 ± 0.16 [1]

pEC50 (Calcium

Response)
Human

CHO cells

expressing NK2

receptors

9.27 ± 0.26 [1]

pEC50 (cAMP

Synthesis)
Human

CHO cells

expressing NK2

receptors

10.66 ± 0.27 [1]

pKi Human

NK2 Receptors

(radioligand

binding)

7.77 ± 0.10

pKi Human

NK1 Receptors

(radioligand

binding)

<5

Table 2: In Vivo Dose-Response Effects of GR 64349 on Bladder and Colorectal Pressure in

Rats

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.researchgate.net/publication/335355862_Potency_Efficacy_and_Selectivity_of_GR64349_at_Human_Recombinant_Neurokinin_NK2_and_NK1_Receptors
https://www.researchgate.net/publication/335355862_Potency_Efficacy_and_Selectivity_of_GR64349_at_Human_Recombinant_Neurokinin_NK2_and_NK1_Receptors
https://www.researchgate.net/publication/335355862_Potency_Efficacy_and_Selectivity_of_GR64349_at_Human_Recombinant_Neurokinin_NK2_and_NK1_Receptors
https://www.benchchem.com/product/b10855664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10855664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Route of
Administration

Dose Range Effect Reference

Intravenous (IV) 0.01 - 10 µg/kg
Dose-related increase

in bladder pressure

Subcutaneous (SC) 1 - 300 µg/kg
Dose-related increase

in bladder pressure

Subcutaneous (SC) 100 - 300 µg/kg
Increase in colorectal

pressure

Signaling Pathway of GR 64349-Induced Smooth
Muscle Contraction
GR 64349 exerts its effects by activating tachykinin NK-2 receptors, which are G-protein

coupled receptors (GPCRs). The primary signaling cascade initiated by NK-2 receptor

activation in smooth muscle cells involves the Gq/11 family of G-proteins. This leads to the

activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds

to its receptors on the sarcoplasmic reticulum, triggering the release of intracellular calcium

(Ca2+). The elevated cytosolic Ca2+ levels, in conjunction with DAG-mediated activation of

protein kinase C (PKC), lead to the phosphorylation of myosin light chain and subsequent

smooth muscle contraction.

GR 64349 Tachykinin NK-2
Receptor Gq/11 ProteinActivates Phospholipase C

(PLC)
Activates PIP2Hydrolyzes

IP3

DAG

Sarcoplasmic
Reticulum

Binds to
receptor on

Protein Kinase C
(PKC)

Activates

Ca²⁺ ReleaseReleases

Smooth Muscle
Contraction

Initiates

Contributes to
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Click to download full resolution via product page

Caption: Signaling pathway of GR 64349-induced smooth muscle contraction.

Experimental Protocols
In Vivo Assessment of Bladder and Colorectal Motility in
Anesthetized Rats
This protocol describes a common method for evaluating the prokinetic effects of GR 64349 on

the lower urinary and gastrointestinal tracts in vivo.

1. Animal Model:

Species: Adult female Sprague-Dawley or Wistar rats.

Anesthesia: Urethane (1.2 g/kg, subcutaneous) is commonly used as it preserves many

autonomic reflexes. Alternatively, ketamine-xylazine can be used.

2. Surgical Preparation and Instrumentation:

A midline abdominal incision is made to expose the urinary bladder.

A catheter is inserted into the dome of the bladder for pressure measurement and fluid

infusion.

For colorectal motility, a balloon-catheter is inserted into the rectum.

Pressure transducers are connected to the catheters to record intravesical and colorectal

pressure.

3. Experimental Procedure:

The bladder is filled with saline at a constant rate (e.g., 0.04-0.12 mL/min) to elicit rhythmic

voiding contractions.

A baseline period of stable contractions is established.
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GR 64349 is administered intravenously (IV) or subcutaneously (SC) in escalating doses.

Changes in the frequency, amplitude, and duration of bladder and colorectal contractions are

recorded and analyzed.
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Caption: Experimental workflow for in vivo assessment of GR 64349.
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In Vitro Assessment of Smooth Muscle Contraction
Using an Organ Bath
This protocol outlines the methodology for studying the direct contractile effects of GR 64349
on isolated smooth muscle strips.

1. Tissue Preparation:

Smooth muscle tissues (e.g., colon, bladder detrusor) are dissected from euthanized animals

(e.g., rats, guinea pigs).

The tissue is cut into longitudinal or circular strips of appropriate size.

2. Organ Bath Setup:

Each tissue strip is mounted in an organ bath chamber containing a physiological salt

solution (e.g., Krebs solution) maintained at 37°C and aerated with 95% O2 / 5% CO2.

One end of the strip is fixed, and the other is connected to an isometric force transducer.

An optimal resting tension (preload) is applied to the tissue.

3. Experimental Procedure:

The tissue is allowed to equilibrate for a period (e.g., 60 minutes) with regular washing.

The viability of the tissue is confirmed by inducing a contraction with a standard agent (e.g.,

potassium chloride, carbachol).

A cumulative concentration-response curve is generated by adding increasing

concentrations of GR 64349 to the organ bath.

The contractile response (increase in tension) is recorded and plotted against the drug

concentration to determine parameters like EC50 and Emax.
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Caption: Experimental workflow for in vitro smooth muscle contraction assay.
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Conclusion
GR 64349 is a valuable pharmacological tool for investigating the role of the tachykinin NK-2

receptor in smooth muscle physiology. Its high selectivity and potent in vivo activity make it

suitable for a range of preclinical studies. The data and protocols presented in this guide offer a

comprehensive resource for researchers designing and interpreting experiments aimed at

understanding the complex mechanisms of smooth muscle contraction.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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